2-Cyclopropoxy-5-iodobenzenesulfonamide

• Molecular Formula: C9H10INO3S
• Molecular Weight: 339.15 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-iodobenzenesulfonamide
• InChI: InChI=1S/C9H10INO3S/c10-6-1-4-8(14-7-2-3-7)9(5-6)15(11,12)13/h1,4-5,7H,2-3H2,(H2,11,12,13)
• InChI Key: DGQKKZYWBCZFEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)I)S(=O)(=O)N

Description

2-Cyclopropoxy-5-iodobenzenesulfonamide is a benzenesulfonamide derivative featuring a cyclopropoxy group at the 2-position and an iodine atom at the 5-position of the aromatic ring. The compound’s molecular weight is approximately 341.13 g/mol, calculated from its core benzenesulfonamide structure (C₆H₇NO₂S, 157.18 g/mol), cyclopropoxy substituent (C₃H₅O, 57.05 g/mol), and iodine (126.9 g/mol). Limited toxicological or ecological data are available for this specific compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-5-iodobenzenesulfonamide typically involves the following steps:

Cyclopropylation: The introduction of the cyclopropoxy group onto the benzene ring can be achieved through a cyclopropylation reaction. This involves the reaction of a suitable benzene derivative with cyclopropyl halides under basic conditions.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-5-iodobenzenesulfonamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-5-iodobenzenesulfonamide undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The sulfonamide group can undergo oxidation and reduction reactions, leading to the formation of sulfonic acids or sulfinamides.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki-Miyaura coupling, where the iodine atom is replaced with a different aryl or alkyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) can be used under mild conditions.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Coupling Reactions: Palladium catalysts and boronic acids are used in Suzuki-Miyaura coupling reactions.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted benzenesulfonamides can be formed.

Oxidation Products: Sulfonic acids or sulfinamides are the major products.

Coupling Products: Aryl or alkyl-substituted benzenesulfonamides are obtained.

Scientific Research Applications

2-Cyclopropoxy-5-iodobenzenesulfonamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of potential drug candidates, particularly in the development of sulfonamide-based inhibitors.

Materials Science: The compound is explored for its potential use in the synthesis of advanced materials, including polymers and nanomaterials.

Biological Studies: It serves as a probe in biological studies to investigate the role of sulfonamide groups in enzyme inhibition and protein interactions

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-iodobenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form strong hydrogen bonds with active sites of enzymes, leading to inhibition of their activity. The cyclopropoxy and iodine groups may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Key Observations :

• Molar Mass : The iodine substituent significantly increases molecular weight compared to chlorine or bromine analogs.
• Solubility : Hydrophobic iodine reduces aqueous solubility relative to smaller halogens (Cl, Br).
• Reactivity : Cyclopropoxy’s ring strain may enhance susceptibility to ring-opening reactions, while iodine’s polarizable electron cloud could facilitate nucleophilic substitution.

Reactivity and Stability

• 2-Cyclopropoxy-5-iodobenzenesulfonamide : Likely incompatible with strong oxidizers (e.g., peroxides) and nitrogen oxides due to sulfonamide backbone reactivity . The iodine atom may participate in halogen-bonding interactions, altering catalytic or binding behavior.
• 2-Methoxy-5-chlorobenzenesulfonamide : Stable under mild conditions but degrades in acidic/basic environments due to methoxy cleavage.
• 5-Nitrobenzenesulfonamide : Nitro group increases electrophilicity, making it reactive toward reducing agents (e.g., H₂/Pd).